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Compound of Interest

Compound Name: Boc-3-Nitro-L-Phenylalanine

Cat. No.: B558683 Get Quote

Essential Safety and Handling Guide for Boc-3-
Nitro-L-Phenylalanine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Boc-3-Nitro-L-Phenylalanine. The following

procedures for operations and disposal are designed to ensure a safe laboratory environment.

Chemical Profile: While a comprehensive Safety Data Sheet (SDS) for Boc-3-Nitro-L-
Phenylalanine is not ubiquitously available, its structure—containing a nitroaromatic group and

a Boc-protected amino acid—necessitates careful handling. The nitro group, in particular,

warrants attention due to the potential for reactivity and associated hazards common to this

functional group. Information from analogous compounds suggests that it should be handled as

a potential irritant.

Quantitative Data Summary
The following table summarizes key physical and chemical data for Boc-3-Nitro-L-
Phenylalanine. Note that some data points are not readily available and are marked as such.
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Property Value Reference

Chemical Name

(2S)-2-{[(tert-

butoxy)carbonyl]amino}-3-(3-

nitrophenyl)propanoic acid

[1]

CAS Number 131980-29-5 [1][2][3]

Molecular Formula C14H18N2O6 [1][2][3]

Molecular Weight 310.3 g/mol [1][2][3]

Appearance White powder [2]

Purity ≥ 99% (Chiral purity) [2]

GHS Hazard Classification
Not Classified (by single

reporting entity)
[1]

Storage Temperature 0-8 °C [2]

Flash Point ≥ 93.3 °C (200 °F) [3]

Hazardous Decomposition

Products

Carbon monoxide (CO),

Carbon dioxide (CO2),

Nitrogen oxides (NOx)

[4]

Operational Plan: Safe Handling Protocol
Adherence to a systematic operational workflow is critical to minimize exposure and ensure

safety when working with Boc-3-Nitro-L-Phenylalanine.

Engineering Controls and Preparation
Ventilation: All manipulations of solid Boc-3-Nitro-L-Phenylalanine, including weighing and

transferring, must be conducted in a certified chemical fume hood to prevent inhalation of

dust particles.[5][6]

Emergency Equipment: Ensure that a safety shower and an eyewash station are

unobstructed and readily accessible in the immediate work area.[7]
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Spill Kit: A spill kit containing appropriate absorbent materials for chemical spills should be

available.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory. Based on guidelines for similar nitroaromatic

compounds, the following should be worn:[5]

PPE Category Item
Specifications and
Rationale

Eye Protection Safety Goggles

Must be worn at all times and

conform to EN 166 or OSHA

29 CFR 1910.133 standards to

protect against dust and

splashes.[5][7]

Face Protection Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashing.[5]

Hand Protection Chemical-resistant gloves

Nitrile gloves are suitable for

incidental contact. Inspect

gloves for integrity before each

use and replace them

immediately if contaminated.[5]

[8]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned to provide a barrier

against accidental skin

contact.[5]

Respiratory Protection NIOSH-approved respirator

Recommended if dust

formation is likely or if working

outside of a fume hood.[5][7]

Step-by-Step Handling Procedure
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Preparation: Before handling, ensure all necessary PPE is donned correctly.

Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to

contain any dust. Use smooth, careful movements to minimize dust generation.

During Experimentation:

Keep containers of Boc-3-Nitro-L-Phenylalanine clearly labeled and tightly sealed when

not in use.

Avoid direct contact with skin and eyes.[7]

Do not eat, drink, or smoke in the laboratory.

Post-Handling:

Thoroughly wash hands with soap and water after handling the chemical, even when

gloves have been worn.[5]

Clean the work area, decontaminating surfaces as appropriate.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Seek medical attention if irritation

develops or persists.[3][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Seek immediate medical attention.[3][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

Disposal Plan
Proper disposal of Boc-3-Nitro-L-Phenylalanine and associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Solid Chemical Waste: Collect unused or waste Boc-3-Nitro-L-Phenylalanine in a

dedicated, sealable, and clearly labeled container.

Contaminated Materials: All materials that have come into contact with the chemical, such as

weighing paper, gloves, and wipes, must be collected in a separate, sealed container for

hazardous waste.[9]

Container Labeling
Clearly label all waste containers with the full chemical name: "Boc-3-Nitro-L-
Phenylalanine" and appropriate hazard warnings.[9]
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Storage of Waste
Store sealed waste containers in a designated, well-ventilated chemical waste accumulation

area. This area should be secure and away from incompatible materials.[9]

Final Disposal
The recommended method for disposal is through a licensed and reputable chemical waste

disposal company.[9]

Under no circumstances should this chemical be poured down the drain.

Visualized Workflows
The following diagrams illustrate the key processes for handling and disposal.
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Preparation

Handling (in Fume Hood)

Post-Handling

Don Appropriate PPE
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Caption: Workflow for the safe handling of Boc-3-Nitro-L-Phenylalanine.
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Waste Collection

Waste Storage

Final Disposal

Segregate Solid Chemical Waste

Use Sealed, Labeled Containers
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Caption: Step-by-step procedure for the proper disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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